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Compound of Interest

Compound Name: 5-Fluoro-1-indanone

Cat. No.: B1345631

5-Fluoro-1-indanone: A Comprehensive
Technical Guide

An In-depth Examination of the Chemical
Properties, Structure, and Synthetic Methodologies
for Researchers, Scientists, and Drug Development
Professionals

Introduction: 5-Fluoro-1-indanone is a fluorinated organic compound that serves as a versatile
building block in medicinal chemistry and organic synthesis.[1] Its unique properties, conferred
by the presence of a fluorine atom, make it a valuable intermediate in the development of novel
therapeutic agents, including anti-inflammatory and anti-cancer drugs.[1] This technical guide
provides a detailed overview of the chemical and physical properties, structural information,
and experimental protocols related to 5-Fluoro-1-indanone.

Chemical and Physical Properties

The key physicochemical properties of 5-Fluoro-1-indanone are summarized in the table
below, providing a comprehensive overview for laboratory use and computational modeling.
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Property Value Source
Molecular Formula CoH7FO [1112][3]
Molecular Weight 150.15 g/mol [11[415]
Appearance White to yeIIoYV crystalline (E]6]
powder or solid

Melting Point 38-40 °C [21[7]
Boiling Point 113-114 °C [2][7]
92-93 °C at 3.0 mmHg [8]

Density

1.216 g/mL at 25 °C

[2](7]

Solubility in Water

Insoluble

(2318l

Flash Point

113 °C (235.4 °F) - closed cup

[7]

Refractive Index

1.560

[3]

Structural Information

The structural details of 5-Fluoro-1-indanone are fundamental to understanding its reactivity

and application in synthesis.

Identifier Value Source
5-fluoro-2,3-dihydroinden-1-

IUPAC Name [5]
one

CAS Number 700-84-5 [2]

SMILES String

Fclccc2C(=0)CCc2cl

[7]

InChl Key

WVPPBVAMKNQXJA-
UHFFFAOYSA-N

[4]115]

Experimental Protocols
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Synthesis of 5-Fluoro-1-indanone

A common method for the synthesis of 5-Fluoro-1-indanone involves the cyclization of 3-(3-
Fluorophenyl)propanoic acid.[4]

Materials:

3-(3-Fluorophenyl)propanoic acid (2.0 g, 11.8 mmol)[4]

Chlorosulfonic acid (20 mL)[4]

Silica gel for column chromatography[4]

Ethyl acetate[4]

Hexane[4]

Procedure:

The cyclization of 3-(3-Fluorophenyl)propanoic acid is achieved using chlorosulfonic acid to
yield the crude product.[4]

The crude product is then purified by column chromatography on silica gel.[4]

The elution is performed using a solvent system of 10% ethyl acetate in hexane.[4]

This process affords 1.2 g of 5-Fluoro-1-indanone, which corresponds to a yield of 70.5%.

[4]

Another reported method involves the reaction of 1-indanone with hydrogen fluoride under
acidic catalysis, typically conducted at low temperatures in an inert atmosphere.[2]
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Synthesis Workflow of 5-Fluoro-1-indanone

3-(3-Fluorophenyl)propanoic acid Chlorosulfonic Acid

Cyclization

Crude Product
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Column Chromatography
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Synthesis Workflow of 5-Fluoro-1-indanone

Analytical Characterization

The structural confirmation and purity assessment of 5-Fluoro-1-indanone are typically
performed using standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 'H NMR spectra for 5-Fluoro-1-indanone are available in public databases and from
commercial suppliers.[5] These spectra are crucial for confirming the arrangement of protons
in the molecule.

Infrared (IR) Spectroscopy:

e FTIR and ATR-IR spectra have been recorded for 5-Fluoro-1-indanone and are accessible
through various chemical databases.[5] The IR spectrum will prominently feature a strong
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absorption band corresponding to the carbonyl (C=0) group, a characteristic feature of
ketones.

Mass Spectrometry (MS):

o Mass spectrometry data is available through resources such as the NIST Mass Spectrometry
Data Center.[5] This data is used to determine the molecular weight and fragmentation
pattern of the compound, further confirming its identity.

Applications in Research and Development

5-Fluoro-1-indanone is a key intermediate in the synthesis of various biologically active
molecules.[1]

It has been utilized in the preparation of precursors for thiosemicarbazones, which have
been investigated as potential anti-Trypanosoma cruzi agents.[9][10]

e The compound also serves as a starting material in the synthesis of 6-fluoro-1,2,3,4-
tetrahydroquinoline hydrochloride.[9][10]

e Its role as a building block in medicinal chemistry is significant, particularly in the
development of compounds with potential anti-inflammatory and anti-cancer properties.[1]
The introduction of fluorine can enhance the metabolic stability and bioactivity of drug
candidates.[1]

Safety and Handling

5-Fluoro-1-indanone is classified as a hazardous substance and requires careful handling in a
laboratory setting.

Hazard Classifications:
o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (Acute Tox. 4).[5][7]
o Skin Irritation: Causes skin irritation (Skin Irrit. 2).[5][7]

» Eye Irritation: Causes serious eye irritation (Eye lIrrit. 2).[5][7]
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o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation (STOT SE
3).[71[11]

Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[7] A dust mask (type N95 or equivalent) is also recommended.[7]

« Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only outdoors or in a
well-ventilated area. Wash skin thoroughly after handling.

e Storage: Store in a well-ventilated place and keep the container tightly closed.[11]
Recommended storage is in a refrigerator.[3]

In case of exposure, it is crucial to follow standard first-aid measures and seek medical advice.
[2][11] For instance, in case of eye contact, rinse immediately with plenty of water.[2] If inhaled,
move the person to fresh air.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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